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Introduction

Prolactin (PRL) is a versatile peptide hormone, primarily secreted by the anterior pituitary

gland, that plays a crucial role in a myriad of physiological processes, including lactation,

reproduction, and immunoregulation.[1] The biological effects of prolactin are mediated through

its binding to the prolactin receptor (PRLR), a member of the type I cytokine receptor family.[1]

Upon ligand binding, the PRLR initiates intracellular signaling cascades, most notably the

JAK2-STAT5 pathway, which leads to the transcription of target genes regulating cell growth,

differentiation, and survival.[2]

Flow cytometry is a powerful, high-throughput technology that enables the rapid, quantitative,

and multi-parametric analysis of single cells in suspension.[3] This makes it an invaluable tool

for researchers, scientists, and drug development professionals to identify and characterize

prolactin-responsive cells. Key applications include quantifying the expression of PRLR on

different cell populations and measuring the activation of downstream signaling pathways, such

as the phosphorylation of STAT5, in response to prolactin stimulation.

Prolactin Signaling Pathway
Prolactin binding to its receptor induces receptor dimerization, leading to the recruitment and

activation of Janus kinase 2 (JAK2). Activated JAK2 then phosphorylates tyrosine residues on

the intracellular domain of the PRLR and on the Signal Transducer and Activator of
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Transcription 5 (STAT5) protein. Specifically, the phosphorylation of STAT5 at tyrosine 694

(Tyr694) is a critical step for its dimerization, nuclear translocation, and DNA-binding activity,

ultimately leading to the regulation of gene expression.[2][4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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